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Audience: Researchers, scientists, and drug development professionals.

Introduction: Dolomite is a double carbonate of calcium and magnesium with the chemical
formula CaMg(CO:s)2. Its analysis is crucial in various industries, including construction,
agriculture, and pharmaceuticals, where the purity and composition of the raw material are
critical.[1] Complexometric titration using ethylenediaminetetraacetic acid (EDTA) is a reliable
and widely adopted method for determining the calcium and magnesium content in dolomite.
[2] This application note provides detailed protocols for this analytical procedure.

The principle of this method relies on the ability of EDTA, a hexadentate ligand, to form stable,
water-soluble complexes with calcium and magnesium ions.[3][4] The total concentration of
calcium and magnesium is determined by titrating the sample solution with a standardized
EDTA solution at a pH of 10, using Eriochrome Black T (EBT) as the indicator.[5][6] The
calcium concentration is then determined separately by titrating another aliquot of the sample
at a higher pH (around 12-13), where magnesium precipitates as magnesium hydroxide, using
an indicator specific for calcium, such as hydroxynaphthol blue or murexide.[2][6] The
magnesium content is subsequently calculated by subtracting the calcium content from the
total calcium and magnesium content.

Experimental Protocols
Reagents and Solutions Preparation
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o Standard EDTA Solution (0.05 M): Dry the disodium salt of EDTA (NazH2Y-2H20) at 80°C for
2 hours. Accurately weigh approximately 18.61 g of the dried reagent, dissolve it in deionized
water, and dilute to 1000 mL in a volumetric flask. Standardize this solution against a primary
standard calcium carbonate solution.

o Ammonia Buffer Solution (pH 10): Dissolve 67.5 g of ammonium chloride in 570 mL of
concentrated ammonia solution and dilute to 1000 mL with deionized water.[7]

o Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH) Solution (2 M): Dissolve 112 g of
KOH or 80 g of NaOH in deionized water and dilute to 1000 mL.

o Eriochrome Black T (EBT) Indicator: Dissolve 0.5 g of EBT in 100 mL of triethanolamine or
ethanol. This indicator is used for the combined titration of calcium and magnesium.[8] The
solution should be prepared fresh every few weeks.

o Hydroxynaphthol Blue or Murexide Indicator: These are used as a solid mixture with an inert
salt like potassium chloride. They are used for the specific titration of calcium.

» Triethanolamine (TEA): Used as a masking agent to prevent interference from small
amounts of iron, aluminum, and manganese.[9][10]

e Hydrochloric Acid (HCI): Concentrated and dilute (1:1) solutions.

Sample Preparation

o Accurately weigh about 0.5 g of finely powdered and dried dolomite sample into a 250 mL
beaker.

e Moisten the sample with a small amount of deionized water.

o Carefully add 20 mL of 1:1 HCI to dissolve the sample. Heat the beaker gently on a hot plate
in a fume hood to aid dissolution and to expel the carbon dioxide.[5]

« If any residue remains, it may be silica. Filter the solution through a Whatman No. 40 filter
paper into a 250 mL volumetric flask. Wash the beaker and the filter paper thoroughly with
hot deionized water, collecting the washings in the same flask.
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Cool the solution to room temperature and dilute to the mark with deionized water. This is the
stock sample solution.

Titration for Total Calcium and Magnesium

Pipette 25.00 mL of the stock sample solution into a 250 mL Erlenmeyer flask.

Add 5 mL of triethanolamine to mask any interfering ions.

Add 10 mL of the ammonia buffer solution (pH 10).[5][6]

Add a pinch of EBT indicator. The solution should turn a wine-red color.

Titrate with the standardized 0.05 M EDTA solution until the color changes from wine-red to a
clear blue.[8] Record the volume of EDTA used (V1).

Titration for Calcium

Pipette 25.00 mL of the stock sample solution into a 250 mL Erlenmeyer flask.

Add 5 mL of triethanolamine.

Add 10 mL of 2 M KOH or NaOH solution to raise the pH to about 12-13. This will precipitate
magnesium as magnesium hydroxide.[2][5]

Add a pinch of hydroxynaphthol blue or murexide indicator. The solution will turn pink.

Titrate immediately with the standardized 0.05 M EDTA solution until the color changes from
pink to a violet or blue color. Record the volume of EDTA used (V2).

Data Presentation

The results of the titrations can be summarized in the following tables.

Table 1: Titration Data
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Volume of Initial Final Volume of
Sample Molarity of Burette Burette EDTA
Analyte . . .
Aliquot EDTA (M) Reading Reading Consumed
(mL) (mL) (mL) (mL)
Total Ca +
25.00 0.05 0.00 Vi Vi
Mg
| Calcium (Ca) | 25.00| 0.05]0.00 | V2| V2 |
Table 2: Calculation of Results
Formula for Example
Component ) ) Result
Calculation Calculation
(% CaO) = (V2 x
M_EDTA x (V2 x 0.05 x 56.08 x
% CaO Calculated Value
MW_CaO x 10) / 10)/ 0.5
(Weight of sample)
(% MgO) = ((V1 - V2)
x M_EDTA x ((V1 - V2) x 0.05 x
% MgO Calculated Value
MW_MgO x 10) / 40.30 x 10) / 0.5
(Weight of sample)
(% CaCOs) = % CaO Calculated %CaO x
% CaCOs Calculated Value

x 1.7848

1.7848

| % MgCOs| (% MgCOs) = % MgO x 2.0914 | Calculated %MgO x 2.0914 | Calculated Value |

Note: The factor of 10 in the formula accounts for the dilution of the initial sample to 250 mL

and taking a 25 mL aliquot.

Visualizations
Experimental Workflow
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Caption: Workflow for Dolomite Analysis.
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Logical Relationship in Titrations
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Caption: Titration Logic Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Complexometric
Titration of Dolomite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100054#complexometric-titration-for-dolomite-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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